Cas no 21118-77-4 (N-(Chloroacetyl)2-phenetidine)

• Product Name: N-(Chloroacetyl)2-phenetidine
• CAS No: 21118-77-4
• MF: C₁₀H₁₂ClNO₂
• MW: 213.660781860352
• CID: 911143
• PubChem ID: 222372
• Update Time: 2025-10-28

N-(Chloroacetyl)2-phenetidine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(2-ethoxyphenyl)acetamide
• 2-Chloracetamino-phenol-aethylaether
• Chloracet-o-phenetidid
• Chlor-essigsaeure-o-phenetidid
• chloro-acetic acid o-phenetidide
• N-(Chloroacetyl)2-phenetidine
• DTXSID20278582
• BS-10268
• 2-CHLORO-2'-ETHOXYACETANILIDE
• 2-Chloro-N-(2-ethoxy-phenyl)-acetamide
• AKOS000266235
• EN300-01524
• BBL009400
• MFCD00157389
• NSC8289
• acetamide, 2-chloro-n-(2-ethoxyphenyl)-
• NSC-8289
• SCHEMBL18101767
• F3095-0757
• Z56862374
• 21118-77-4
• STK411762
• ALBB-002284

• MDL： MFCD00157389
• Inchi： 1S/C10H12ClNO2/c1-2-14-9-6-4-3-5-8(9)12-10(13)7-11/h3-6H,2,7H2,1H3,(H,12,13)
• InChI Key： TXTPYAXGXUVHCQ-UHFFFAOYSA-N
• SMILES： ClCC(NC1C=CC=CC=1OCC)=O

Computed Properties

• Exact Mass: 213.05600
• Monoisotopic Mass: 213.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 350.8±22.0 °C at 760 mmHg
• Flash Point: 165.9±22.3 °C
• PSA: 38.33000
• LogP: 2.33560
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

N-(Chloroacetyl)2-phenetidine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(Chloroacetyl)2-phenetidine

Comprehensive Guide to N-(Chloroacetyl)2-phenetidine (CAS No. 21118-77-4): Properties, Applications, and Industry Insights

N-(Chloroacetyl)2-phenetidine (CAS No. 21118-77-4) is a specialized organic compound widely recognized in pharmaceutical and chemical research. This compound, also referred to as 2-Phenetidine chloroacetamide, features a unique molecular structure combining a phenetidine moiety with a chloroacetyl group. Its versatility makes it valuable in synthetic chemistry, particularly in the development of intermediates for bioactive molecules. Researchers and manufacturers often search for high-purity N-(Chloroacetyl)2-phenetidine or CAS 21118-77-4 suppliers, reflecting its niche yet critical role in advanced applications.

The growing demand for custom synthesis intermediates has placed compounds like N-(Chloroacetyl)2-phenetidine in the spotlight. With increasing interest in green chemistry and sustainable pharmaceutical processes, this compound’s efficient synthesis routes are frequently discussed in academic forums. Users often inquire about solubility of N-(Chloroacetyl)2-phenetidine or its stability under various conditions, highlighting the need for detailed technical data. Its molecular weight (227.68 g/mol) and crystalline form are key identifiers for quality control.

In pharmaceutical applications, CAS 21118-77-4 serves as a precursor for heterocyclic compounds, which are pivotal in drug discovery. Recent trends show rising searches for N-(Chloroacetyl)2-phenetidine analogs and structure-activity relationship studies, driven by the compound’s potential in modulating biological targets. Laboratories prioritize HPLC-grade N-(Chloroacetyl)2-phenetidine to ensure reproducibility in experiments, while industrial users focus on cost-effective bulk procurement.

From a regulatory perspective, proper handling and storage of N-(Chloroacetyl)2-phenetidine are essential to maintain its integrity. Safety data sheets (SDS) often emphasize its compatibility with common organic solvents like ethanol and acetone. Environmental considerations also lead to queries about biodegradability of CAS 21118-77-4, aligning with global ESG (Environmental, Social, and Governance) standards in chemical manufacturing.

Innovations in catalytic synthesis methods have further optimized the production of N-(Chloroacetyl)2-phenetidine, reducing byproducts and energy consumption. Patent databases reveal its inclusion in novel multi-step reaction schemes, particularly for antimicrobial or anti-inflammatory agents. As AI-driven drug design gains traction, computational studies on this compound’s molecular docking properties are emerging as a hot topic.

For quality assurance, analytical techniques such as GC-MS and NMR spectroscopy are employed to verify the purity of CAS 21118-77-4. Suppliers catering to research institutions and contract manufacturing organizations (CMOs) must adhere to stringent documentation practices, including Certificate of Analysis (CoA) provision. The compound’s shelf life and storage recommendations (e.g., desiccated, 2-8°C) are frequently addressed in technical inquiries.

Market analyses indicate steady growth for fine chemicals like N-(Chloroacetyl)2-phenetidine, fueled by R&D investments in oncology and CNS diseases. Its role in peptide coupling reactions and protecting group strategies underscores its utility in complex syntheses. End-users increasingly seek customizable packaging options, from milligrams to kilograms, to suit diverse project scales.

In summary, N-(Chloroacetyl)2-phenetidine (CAS No. 21118-77-4) remains a cornerstone in modern synthetic chemistry, bridging academic research and industrial applications. Its evolving relevance in precision medicine and material science ensures continued interest, while advancements in automated synthesis platforms promise to expand its accessibility. For those exploring buying CAS 21118-77-4, partnering with ISO-certified suppliers is recommended to guarantee compliance and performance.